Cas no 2090611-53-1 (3-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one)

• Product Name: 3-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one
• CAS No: 2090611-53-1
• MF: C₉H₁₄ClF₂NO
• MW: 225.663368701935
• CID: 5722741
• PubChem ID: 121201108
• Update Time: 2025-05-26

3-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one
• 2090611-53-1
• AKOS026709106
• 3-chloro-1-[3-(difluoromethyl)piperidin-1-yl]propan-1-one
• F1907-4645
• 1-Propanone, 3-chloro-1-[3-(difluoromethyl)-1-piperidinyl]-
• 3-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one

• Inchi： 1S/C9H14ClF2NO/c10-4-3-8(14)13-5-1-2-7(6-13)9(11)12/h7,9H,1-6H2
• InChI Key： DACQQUJLWHCKDO-UHFFFAOYSA-N
• SMILES： ClCCC(N1CCCC(C(F)F)C1)=O

Computed Properties

• Exact Mass: 225.0731981g/mol
• Monoisotopic Mass: 225.0731981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 317.9±27.0 °C(Predicted)
• pka: -1.84±0.40(Predicted)

Additional information on 3-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one

Introduction to 3-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one (CAS No. 2090611-53-1)

3-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This compound, identified by the CAS number 2090611-53-1, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure incorporates a chloro-substituted ketone moiety linked to a piperidine ring, further modified with a difluoromethyl group, which contributes to its distinct chemical properties and reactivity.

The synthesis of 3-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one involves meticulous chemical transformations that highlight the compound's synthetic versatility. The presence of the chloro group enhances its utility as an intermediate in organic synthesis, particularly in the formation of more complex molecules. The difluoromethyl substituent, on the other hand, is well-documented for its ability to modulate metabolic stability and binding affinity in drug candidates, making this compound a promising building block for medicinal chemists.

Recent advancements in pharmaceutical research have underscored the importance of structural motifs like those found in 3-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one. Studies have demonstrated that piperidine derivatives often exhibit favorable pharmacokinetic profiles, including improved solubility and bioavailability. The incorporation of a difluoromethyl group further enhances these properties by increasing lipophilicity while maintaining metabolic stability, which is crucial for drug efficacy and safety.

In the context of drug discovery, 3-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one has been explored as a precursor in the synthesis of potential inhibitors targeting various biological pathways. For instance, its structural framework aligns closely with molecules known to interact with enzyme systems involved in inflammation and pain modulation. Preliminary computational studies suggest that modifications to this core structure could yield derivatives with enhanced binding affinity to specific therapeutic targets.

The chloro-substituted ketone moiety in 3-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one also plays a critical role in its reactivity. This functional group can participate in nucleophilic substitution reactions, allowing for further derivatization and the introduction of additional pharmacophores. Such flexibility is highly valued in medicinal chemistry, where the ability to modify a lead compound's structure is essential for optimizing its pharmacological properties.

Current research trends indicate that compounds featuring piperidine and difluoromethyl groups are under active investigation for their potential in treating neurological disorders, oncological conditions, and infectious diseases. The unique combination of these structural elements in 3-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one positions it as a valuable asset in ongoing drug development programs. Its synthesis has been optimized for scalability, ensuring that it can be produced in sufficient quantities for both preclinical and clinical studies.

The chemical properties of 3-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one also make it suitable for exploring novel synthetic methodologies. Researchers have leveraged its reactivity to develop innovative catalytic processes that enhance yield and purity. These advancements not only streamline the production of this compound but also contribute to broader improvements in synthetic chemistry, benefiting other areas of pharmaceutical research.

From a regulatory perspective, the handling and use of 3-Chloro-1-(3-(difluoromethyl)piperidin-1-yl)propan-1-one adhere to stringent safety protocols typical of pharmaceutical compounds. While it is not classified as a hazardous material under standard definitions, proper laboratory practices are essential to ensure safe handling and storage. Its stability under various conditions has been thoroughly evaluated, providing researchers with reliable data on its shelf life and storage requirements.

The future prospects for 3-Chloro-1-(3-(difluoromethyl)piperidin-1-yloxy)-propyl)-butanone (CAS No. 2090668998) are promising, with ongoing studies aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved pharmacological profiles. The compound's versatility as an intermediate ensures that it will remain a cornerstone in synthetic chemistry for years to come.

In conclusion, 3-Chloro - 11 -( 33 - (dif luoro me thyl ) - p i per id ine - 11 - yl ) - prop an - 11 - one ( CAS No . 2090668998 ) stands out as a cruc i al compoun d i n pharma ceutical research . Its unique structural features , combi nation o f key functi onal groups , an d synthetic versatil i ty make i t an i mp ortant tool f or deve lop ing no vel therapeut ic agents . As rese arch conti nues t o e xpl or e i ts poten tial , i t is likely t o play a significan t role i n future medici nal breakthroughs .